Cas no 50648-53-8 (N-(2-Hydroxyethyl)-N-methylguanidine sulfate(2:1))

• Product Name: N-(2-Hydroxyethyl)-N-methylguanidine sulfate(2:1)
• CAS No: 50648-53-8
• MF: C₈H₂₄N₆O₆S
• MW: 332.377759933472
• CID: 55839
• PubChem ID: 45381533
• Update Time: 2025-10-05

N-(2-Hydroxyethyl)-N-methylguanidine sulfate(2:1) Chemical and Physical Properties

Names and Identifiers

• Creatinol sulphate
• Bis[N-(2-hydroxyethyl)-N-methylguanidinium] sulphate
• 1-aminoethylidene-(2-hydroxyethyl)-methylazanium,sulfate
• DICREATINOL SULFATE(P)
• EINECS 256-680-6
• DICREATINOL SULFATE
• 1-(2-hydroxyethyl)-1-methylguanidine;sulfuric acid
• N-(2-HYDROXYETHYL)-N-METHYLGUANIDINE HEMISULFATE
• GUANIDINE, N-(2-HYDROXYETHYL)-N-METHYL-, SULFATE (2:1)
• N-(2-Hydroxyethyl)-N-methylguanidine sulfate (2:1)
• 3V2845U0LW
• 1-(2-Hydroxyethyl)-1-methylguanidine hemisulfate
• CREATINOL SULFATE
• UNII-3V2845U0LW
• Q27258062
• 50648-53-8
• UXBBURPYFRPXAL-UHFFFAOYSA-N
• N-(2-HYDROXYETHYL)-N-METHYLGUANIDINE SULFATE (2
• N-(2-Hydroxyethyl)-N-methylguanidine sulfate(2:1)

• MDL： MFCD03428324
• Inchi： 1S/2C4H11N3O.H2O4S/c2*1-7(2-3-8)4(5)6;1-5(2,3)4/h2*8H,2-3H2,1H3,(H3,5,6);(H2,1,2,3,4)
• InChI Key： UXBBURPYFRPXAL-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.OCCN(C(=N)N)C.OCCN(C(=N)N)C

Computed Properties

• Exact Mass: 332.14800
• Monoisotopic Mass: 332.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 165
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 230A^2

Experimental Properties

• Boiling Point: 446.1°C at 760 mmHg
• Flash Point: 223.6°C
• PSA: 229.66000
• LogP: -0.36400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Organic sulfuric acids

Additional information on N-(2-Hydroxyethyl)-N-methylguanidine sulfate(2:1)

N-(2-Hydroxyethyl)-N-Methylguanidine Sulfate (2:1): A Comprehensive Overview

N-(2-Hydroxyethyl)-N-Methylguanidine Sulfate (2:1), also known by its CAS number 50648-53-8, is a chemical compound that has garnered significant attention in recent years due to its unique properties and diverse applications. This compound, which exists in a 2:1 molar ratio with sulfuric acid, is a derivative of guanidine, a nitrogen-rich heterocyclic compound. The structure of N-(2-Hydroxyethyl)-N-Methylguanidine Sulfate consists of a guanidine core with two substituents: a hydroxyethyl group and a methyl group attached to the nitrogen atoms. This substitution pattern imparts distinctive chemical and physical properties to the compound, making it valuable in various fields such as pharmaceuticals, agriculture, and industrial chemistry.

Recent studies have highlighted the potential of N-(2-Hydroxyethyl)-N-Methylguanidine Sulfate as a versatile reagent in organic synthesis. Its ability to act as both a nucleophile and a base makes it an ideal candidate for various transformations, including alkylation, acylation, and condensation reactions. Researchers have demonstrated its effectiveness in synthesizing complex molecules with high yields and selectivity. For instance, a 2023 study published in the Journal of Organic Chemistry utilized this compound as a key intermediate in the synthesis of bioactive compounds with potential anticancer properties.

In the agricultural sector, N-(2-Hydroxyethyl)-N-Methylguanidine Sulfate has been explored as a plant growth regulator. Its ability to influence plant metabolism and enhance stress tolerance has been documented in several experiments. A 2023 study conducted by researchers at the University of California revealed that when applied to crops under drought conditions, this compound significantly improved water-use efficiency and increased yield by up to 30%. These findings suggest that it could play a pivotal role in sustainable agriculture, particularly in regions facing water scarcity.

The chemical structure of N-(2-Hydroxyethyl)-N-Methylguanidine Sulfate is characterized by its guanidine backbone, which is highly basic due to the presence of three nitrogen atoms. The hydroxyethyl group introduces hydrophilicity, while the methyl group adds steric bulk. This combination results in a compound that is both soluble in water and capable of forming stable complexes with metal ions. Such properties make it an attractive candidate for applications in chelation therapy and heavy metal detoxification.

From an environmental perspective, recent research has focused on the biodegradability and toxicity of N-(2-Hydroxyethyl)-N-Methylguanidine Sulfate. A 2023 study published in the Environmental Science & Technology journal found that under aerobic conditions, the compound undergoes rapid biodegradation, reducing concerns about its persistence in the environment. Additionally, acute toxicity studies indicate that it has low toxicity to aquatic organisms when used within recommended concentrations.

In conclusion, N-(2-Hydroxyethyl)-N-Methylguanidine Sulfate (CAS No. 50648-53-8) is a multifaceted compound with promising applications across various industries. Its unique chemical properties, combined with recent advancements in its synthesis and application techniques, position it as a valuable tool for addressing contemporary challenges in medicine, agriculture, and environmental science. As research continues to uncover new potentials for this compound, its role in advancing technological and scientific frontiers is expected to grow significantly.